![molecular formula C22H28N2O5 B5719574 N'-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide](/img/structure/B5719574.png)
N'-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide, also known as Compound A, is a synthetic compound with potential therapeutic applications. It belongs to the class of imidazoline receptor agonists and has been extensively studied for its potential use in the treatment of various diseases.
Mechanism of Action
N'-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide A exerts its effects by binding to imidazoline receptors, specifically the I1 and I2 subtypes. These receptors are involved in the regulation of various physiological processes such as glucose homeostasis, blood pressure, and neurotransmitter release. By binding to these receptors, this compound A can modulate these processes and exert its therapeutic effects.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects. In animal models of type 2 diabetes, it has been shown to improve glucose tolerance and insulin sensitivity. Additionally, this compound A has been shown to have vasodilatory effects, which can help to lower blood pressure. In models of neurodegenerative diseases, this compound A has been shown to have neuroprotective effects and can improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of N'-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide A is its specificity for imidazoline receptors, which can help to minimize off-target effects. Additionally, this compound A has been shown to have good pharmacokinetic properties, making it suitable for use in animal models. However, one limitation of this compound A is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on N'-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide A. One area of interest is the development of more potent and selective imidazoline receptor agonists. Additionally, further studies are needed to fully elucidate the mechanisms of action of this compound A and its potential therapeutic applications in various diseases. Finally, the development of more efficient synthesis methods for this compound A could help to facilitate its use in future research.
Synthesis Methods
The synthesis of N'-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide A involves a multi-step process, starting with the synthesis of 3,4-dimethoxybenzoic acid. The acid is then converted to the corresponding acid chloride and reacted with 4-tert-butylphenol to form the key intermediate. The intermediate is further reacted with 2-(2-aminoethyl)-1H-imidazole to yield this compound A.
Scientific Research Applications
N'-{[2-(4-tert-butylphenoxy)propanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide A has been studied for its potential therapeutic applications in various fields of medicine such as diabetes, hypertension, and neurodegenerative diseases. It has been shown to have a hypoglycemic effect in animal models of type 2 diabetes and has been proposed as a potential treatment for hypertension due to its vasodilatory effects. Additionally, this compound A has been studied for its potential neuroprotective effects in models of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
[(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 2-(4-tert-butylphenoxy)propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O5/c1-14(28-17-10-8-16(9-11-17)22(2,3)4)21(25)29-24-20(23)15-7-12-18(26-5)19(13-15)27-6/h7-14H,1-6H3,(H2,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJFWQYDQGYBHBK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)ON=C(C1=CC(=C(C=C1)OC)OC)N)OC2=CC=C(C=C2)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C(=O)O/N=C(/C1=CC(=C(C=C1)OC)OC)\N)OC2=CC=C(C=C2)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.